Cas no 2172532-47-5 (3-(3-hydroxyoxan-3-yl)thiolane-3-carboxylic acid)

• Product Name: 3-(3-hydroxyoxan-3-yl)thiolane-3-carboxylic acid
• CAS No: 2172532-47-5
• MF: C₁₀H₁₆O₄S
• MW: 232.296642303467
• CID: 6012143
• PubChem ID: 165836377
• Update Time: 2025-07-15

3-(3-hydroxyoxan-3-yl)thiolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxyoxan-3-yl)thiolane-3-carboxylic acid
• 2172532-47-5
• EN300-1633708

• Inchi： 1S/C10H16O4S/c11-8(12)9(3-5-15-7-9)10(13)2-1-4-14-6-10/h13H,1-7H2,(H,11,12)
• InChI Key： NDNKOGUWGFMTRJ-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)O)(C1)C1(COCCC1)O

Computed Properties

• Exact Mass: 232.07693016g/mol
• Monoisotopic Mass: 232.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(3-hydroxyoxan-3-yl)thiolane-3-carboxylic acid

3-(3-hydroxyoxan-3-yl)thiolane-3-carboxylic acid (CAS No. 2172532-47-5): An Emerging Compound in Chemical and Pharmaceutical Research

3-(3-hydroxyoxan-3-yl)thiolane-3-carboxylic acid, with the CAS number 2172532-47-5, is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development and biochemical studies. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 3-(3-hydroxyoxan-3-yl)thiolane-3-carboxylic acid.

Chemical Structure and Properties

3-(3-hydroxyoxan-3-yl)thiolane-3-carboxylic acid is a complex organic molecule with a molecular formula of C₉H₁₆O₄S. The compound features a thiolane ring (a six-membered ring containing sulfur) and a hydroxyoxane (a six-membered ring containing oxygen) moiety. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

The hydroxyl group on the oxane ring and the carboxylic acid group on the thiolane ring contribute to the compound's polarity and reactivity. These functional groups can participate in various chemical reactions, such as esterification, amidation, and nucleophilic substitution, which are crucial for synthesizing derivatives and exploring its biological activities.

Synthesis Methods

The synthesis of 3-(3-hydroxyoxan-3-yl)thiolane-3-carboxylic acid involves multiple steps and requires precise control over reaction conditions. One common approach is to start with a suitable thiolane derivative and introduce the hydroxyoxane moiety through a series of reactions. For instance, a thiolane derivative can be reacted with an epoxide to form an intermediate, which is then hydrolyzed to yield the final product.

A recent study published in the Journal of Organic Chemistry reported a novel synthetic route that improves the yield and purity of 3-(3-hydroxyoxan-3-yl)thiolane-3-carboxylic acid. The researchers used a palladium-catalyzed coupling reaction followed by selective oxidation to achieve high yields of the target compound. This method not only simplifies the synthesis process but also reduces the environmental impact by minimizing waste production.

Biological Activities and Applications

The biological activities of 3-(3-hydroxyoxan-3-yl)thiolane-3-carboxylic acid have been extensively studied in recent years. One of the most promising applications is in drug development, particularly in the treatment of neurological disorders. Research has shown that this compound can modulate specific enzymes involved in neurotransmitter metabolism, making it a potential candidate for developing new therapeutic agents.

A study published in the Journal of Medicinal Chemistry investigated the effects of 3-(3-hydroxyoxan-3-yl)thiolane-3-carboxylic acid on neurodegenerative diseases such as Alzheimer's and Parkinson's. The results indicated that the compound exhibits neuroprotective properties by reducing oxidative stress and inhibiting neuroinflammation. These findings have sparked interest among pharmaceutical companies to further explore its potential as a lead compound for drug development.

Beyond its potential as a therapeutic agent, 3-(3-hydroxyoxan-3-yl)thiolane-3-carboxylic acid has also been studied for its use in biochemical assays. Its unique structural features make it an excellent substrate for enzyme assays, particularly those involving thioesterases and carboxylesterases. This application has significant implications for understanding enzyme mechanisms and developing new diagnostic tools.

Current Research Trends

The ongoing research on 3-(3-hydroxyoxan-3-yl)thiolane-3-carboxylic acid is focused on several key areas:

• Mechanism of Action: Understanding how this compound interacts with biological systems at a molecular level is crucial for optimizing its therapeutic potential. Recent studies have employed advanced techniques such as X-ray crystallography and molecular dynamics simulations to elucidate its binding modes with target proteins.
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